Cas no 109292-88-8 (5-Chloroisophthalonitrile)

5-Chloroisophthalonitrile structure

5-Chloroisophthalonitrile structure

Product Name:5-Chloroisophthalonitrile

CAS No:109292-88-8

MF:C₈H₃ClN₂

MW:162.575820207596

CID:2083702

PubChem ID:22015754

Update Time:2025-04-21

5-Chloroisophthalonitrile Chemical and Physical Properties

Names and Identifiers

- 5-Chloroisophthalonitrile
- 3-chloroisophthalonitrile
- SCHEMBL5852713
- DB-242336
- SY028648
- NS00067220
- CS-0450917
- MFCD27959539
- AC2887
- DTXSID001028291
- 5-CHLOROBENZENE-1,3-DICARBONITRILE
- 1,3-Benzenedicarbonitrile, 5-chloro-
- 109292-88-8
- AKOS027256688
- MDL： MFCD27959539
- Inchi： 1S/C8H3ClN2/c9-8-2-6(4-10)1-7(3-8)5-11/h1-3H
- InChI Key： ZHOVALSFPCDZLE-UHFFFAOYSA-N
- SMILES： ClC1C=C(C#N)C=C(C#N)C=1

Computed Properties

Exact Mass: 161.9984758g/mol
Monoisotopic Mass: 161.9984758g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 207
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2
Topological Polar Surface Area: 47.6Å²

5-Chloroisophthalonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A019150281-5g	5-Chloroisophthalonitrile	109292-88-8	95%	5g	$1736.64	2023-09-04
Alichem	A019150281-10g	5-Chloroisophthalonitrile	109292-88-8	95%	10g	$2532.60	2023-09-04
Alichem	A019150281-25g	5-Chloroisophthalonitrile	109292-88-8	95%	25g	$4060.20	2023-09-04
Apollo Scientific	OR470922-1g	5-Chloroisophthalonitrile	109292-88-8		1g	£769.00	2023-09-01
eNovation Chemicals LLC	D528090-1g	5-Chloroisophthalonitrile	109292-88-8	95%	1g	$990	2024-07-20
eNovation Chemicals LLC	D528090-1g	5-Chloroisophthalonitrile	109292-88-8	95%	1g	$990	2025-02-18
Ambeed	A797621-1g	5-Chloroisophthalonitrile	109292-88-8	95+%	1g	$908.0	2024-04-26
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1521584-1g	5-Chloroisophthalonitrile	109292-88-8	98%	1g	￥9202.00	2024-08-09
eNovation Chemicals LLC	D528090-1g	5-Chloroisophthalonitrile	109292-88-8	95%	1g	$990	2025-02-28

5-Chloroisophthalonitrile Related Literature

1. An artificial photosynthesis system comprising a covalent triazine framework as an electron relay facilitator for photochemical carbon dioxide reduction†

Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
2. An automatic determination of thoria in thoria-urania mixtures

Analyst, 1966,91, 208-210
3. An apparatus for testing water by measurement of its electrical conductivity

Analyst, 1912,37, 538-543
4. An antioxidative galactomannan extracted from Chinese Sesbania cannabina enhances immune activation of macrophage cells†

Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
5. An insight into the role of side chains in the microstructure and carrier mobility of high-performance conjugated polymers†

Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles

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